1H-Indole-2,3-dione, 5-iodo-6-(trifluoromethyl)-

• Molecular Formula: C9H3F3INO2
• Molecular Weight: 341.02 g/mol
• IUPAC Name: 5-iodo-6-(trifluoromethyl)-1H-indole-2,3-dione
• InChI: InChI=1S/C9H3F3INO2/c10-9(11,12)4-2-6-3(1-5(4)13)7(15)8(16)14-6/h1-2H,(H,14,15,16)
• InChI Key: MBEXXRSAEJRWIV-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1I)C(F)(F)F)NC(=O)C2=O

Description

1H-Indole-2,3-dione, 5-iodo-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H3F3INO2 and its molecular weight is 341.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Iodosuccinimide (25.0 g, 119.5 mmol) was added to a stirred mixture of 6-trifluoromethylisatin (10.3 g, 47.8 mmol) and triflic acid (75 g) at 0° C. under nitrogen. The ice bath was removed and stirring at room temperature was continued for 7 h. The mixture was poured into ice-water and was extracted with EtOAc. The combined organic extracts were evaporated under reduced pressure and the residue was triturated with CHCl3 to produce a yellow-orange solid. Filtration of the crude solid and purification by recrystallization from CHCl3 gave 5-iodo-6-trifluoromethylisatin xxxiii (10.4 g) as an orange solid. 1H NMR (DMSO-d6) δ 7.17(s, 1 H), 8.08(s, 1 H), 11.27(s, 1 H); ms 340.0 (M−H).